Cas no 185853-85-4 (2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol)

• Product Name: 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
• CAS No: 185853-85-4
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• MDL: MFCD07779815
• CID: 3140172
• PubChem ID: 10678923
• Update Time: 2025-10-24

2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol
• 2-[3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]ETHANOL
• 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
• 2-(3-(trifluoromethyl)-1H-pyrazol-4-yl)ethanol
• 4-(2-Hydroxyethyl)-3-(trifluoromethyl)pyrazole
• DS-022598
• EN300-28925
• AKOS022225610
• F8881-2478
• 2-(3-trifluoromethylpyrazol-4-yl)-ethanol
• 185853-85-4
• CS-0080478
• MFCD07779815
• SCHEMBL68054
• D74192
• 2-[5-(trifluoromethyl)-1H-pyrazol-4-yl]ethanol
• KHA85385

• MDL： MFCD07779815
• Inchi： 1S/C6H7F3N2O/c7-6(8,9)5-4(1-2-12)3-10-11-5/h3,12H,1-2H2,(H,10,11)
• InChI Key： LCGDQQZYWOMJAW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CCO)(F)F

Computed Properties

• Exact Mass: 180.05104734g/mol
• Monoisotopic Mass: 180.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol

Comprehensive Overview of 2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol (CAS No. 185853-85-4)

2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol (CAS No. 185853-85-4) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group attached to a pyrazole ring, which enhances its metabolic stability and lipophilicity. This makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antifungal agents. Researchers are increasingly exploring its potential in drug discovery and material science, aligning with the growing demand for fluorinated compounds in modern chemistry.

The trifluoromethyl group in 2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol plays a critical role in modulating the compound's electronic and steric properties. This modification is a key strategy in medicinal chemistry to improve drug-like characteristics, such as bioavailability and target binding affinity. Recent studies highlight its application in designing selective enzyme inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's versatility also extends to agrochemical formulations, where fluorinated pyrazoles are used to develop next-generation pesticides with enhanced efficacy and environmental safety.

In the context of sustainable chemistry, 2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol is being investigated for its potential in green synthesis methodologies. The integration of flow chemistry and catalytic processes has enabled more efficient production of this compound, reducing waste and energy consumption. This aligns with the global push toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field. Additionally, its stability under various conditions makes it a candidate for high-throughput screening in drug development pipelines.

From a commercial perspective, the demand for fluorinated building blocks like 2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol is rising, driven by advancements in precision medicine and crop protection technologies. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. The compound's CAS No. 185853-85-4 is often referenced in patents and scientific literature, underscoring its importance in intellectual property related to fluorinated compounds.

Future research directions for 2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol may explore its utility in bioconjugation and proteomics, where fluorinated tags are used for labeling and detection. Its compatibility with click chemistry reactions further expands its applicability in biomolecular engineering. As the scientific community continues to uncover new applications, this compound is poised to remain a focal point in innovative chemical research.